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Compound of Interest

Compound Name: Moskene

Cat. No.: B085458 Get Quote

Essential Safety and Handling Guide for
Moskene
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Moskene
(CAS 116-66-5), a synthetic nitro-musk compound. Due to insufficient safety data, its use as a

fragrance ingredient is prohibited by the International Fragrance Association (IFRA).[1]

Moskene is intended for research and experimental use only.[1] Adherence to strict safety

protocols is essential when handling this compound.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Moskene.
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Property Value Source

Chemical Name
1,1,3,3,5-Pentamethyl-4,6-

dinitroindane
[2]

Synonyms

Musk moskene, 1H-Indene,

2,3-dihydro-1,1,3,3,5-

pentamethyl-4,6-dinitro-

PubChem CID 67005[3]

CAS Number 116-66-5 [2]

Molecular Formula C₁₄H₁₈N₂O₄ [3]

Molecular Weight 278.30 g/mol [3]

Appearance Yellowish powder (estimated) The Good Scents Company

Melting Point 131.00 °C The Good Scents Company

Boiling Point
350.00 to 353.00 °C @ 760.00

mm Hg
The Good Scents Company

Solubility Insoluble in water. The Good Scents Company

Hazard Identification and Personal Protective
Equipment (PPE)
Moskene is classified as a hazardous substance. A safety data sheet for the pure compound

indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

[4] It is also considered persistent, bioaccumulative, and toxic to aquatic organisms.[5]

The following table outlines the recommended personal protective equipment when handling

Moskene.
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Ensure compliance with OSHA

29 CFR 1910.133 or EN 166.

Skin Protection
Chemical-resistant, impervious

gloves.

Nitrile rubber is a suitable

option. Always inspect gloves

prior to use.

Body Protection Laboratory coat.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate.

Recommended when handling

large quantities or in situations

where dust generation is likely.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to

minimize inhalation exposure.[6]

Ensure eyewash stations and safety showers are readily accessible in the immediate work

area.

Safe Handling Procedures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[4]

Keep away from sources of ignition such as heat, sparks, and open flames.[6]

Take precautionary measures against static discharge.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Recommended storage temperature is 2-8°C.[7]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Waste Disposal:

Dispose of Moskene and any contaminated materials as hazardous waste.

All disposal practices must be in accordance with federal, state, and local regulations.

Do not allow the chemical to enter drains or waterways, as it is toxic to aquatic life.[5]

Container Disposal:

Dispose of empty containers in accordance with official regulations. Do not reuse empty

containers.

Experimental Protocols
Currently, there are no standardized experimental protocols publicly available for Moskene due

to its status as a research chemical with limited application. Researchers should develop their

own protocols based on the intended use, incorporating the safety and handling information

provided in this document.

Logical Workflow for Handling Moskene
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Moskene Handling Workflow

1. Risk Assessment
Review SDS and literature.

2. Engineering Controls
Prepare fume hood and safety equipment.

3. Don PPE
Gloves, lab coat, safety glasses.

4. Chemical Handling
Weighing and preparation of solutions.

5. Experimentation
Perform research activities.

6. Decontamination
Clean workspace and equipment.

7. Waste Disposal
Segregate and label hazardous waste.

8. Doff PPE & Wash Hands

9. Documentation
Record experimental details and observations.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Moskene in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b085458?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

